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Compound of Interest

Compound Name: Dimethyl 3-hydroxyhexanedioate
Cat. No.: B13149527
Get Quote

Executive Summary

Dimethyl 3-hydroxyadipate (Dimethyl 3-hydroxyhexanedioate) is a critical chiral building
block in the pharmaceutical industry, specifically serving as a pivotal intermediate in the
synthesis of the dihydroxyheptanoic acid side chain pharmacophore found in HMG-CoA
reductase inhibitors (statins), such as Rosuvastatin and Atorvastatin.

This guide provides a rigorous technical analysis of the compound, moving beyond basic
catalog data to address the synthesis, biocatalytic production, and safety protocols required for
high-integrity drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

The accurate identification of this compound is often complicated by the prevalence of its non-
hydroxy precursor (Dimethyl adipate) and various ester analogs in database search results.

Table 1: Physicochemical Specifications
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Parameter Specification Notes

) Dimethyl 3-
Chemical Name ) IUPAC nomenclature
hydroxyhexanedioate

Primary identifier for the

CAS Number 93090-86-9 _
racemic/general structure
Molecular Formula CsH140s
Molecular Weight 190.19 g/mol
CHs00C-CH2-CH(OH)-CH2- _
Structure Asymmetric center at C3
CH2-COOCHs
Physical State Viscous Liquid Colorless to pale yellow
N Soluble in MeOH, EtOH, Limited solubility in water
Solubility )
EtOAc, DCM compared to free acid
o (S)- or (R)- enantiomers (S)-isomer is the typical target
Chirality ) ] ]
available for statin synthesis

Safety Data & Handling (SDS Analysis)

Signal Word:WARNING

As a research chemical, comprehensive toxicological data (LD50) is often limited compared to
commodity chemicals. However, based on the functional group profile (ester/alcohol) and
structural analogs, the following GHS classifications are standard for safe handling protocols.

Hazard Statements (GHS-US/EU)

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.

Precautionary Protocols
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e P261: Avoid breathing mist/vapors. Use only in a chemical fume hood.
e P280: Wear nitrile gloves (minimum thickness 0.11 mm) and safety glasses with side shields.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do.

Storage & Stability

o Temperature: Store at 2—8°C (Refrigerate).

o Atmosphere: Hygroscopic. Store under inert gas (Argon or Nitrogen) to prevent hydrolysis of
the methyl esters back to adipic acid derivatives.

Synthesis & Biocatalysis: The "Senior Scientist"
Perspective

While chemical reduction (e.g., NaBHa) is possible, it yields a racemic mixture requiring
subsequent resolution. In modern drug development, stereoselective biocatalysis is the gold
standard. We utilize Ketoreductases (KREDs) to reduce Dimethyl 3-oxoadipate to the desired
chiral alcohol with >99% enantiomeric excess (ee).

Biocatalytic Workflow Logic

The following diagram illustrates the decision matrix for synthesizing the (S)-enantiomer, critical
for statin efficacy.
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Figure 1: Biocatalytic pathway for the asymmetric synthesis of the target compound.
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Detailed Experimental Protocol: Enzymatic Reduction

Note: This protocol assumes the use of a commercially available KRED screening kit (e.g.,
Codexis or similar).

Reagents:

Dimethyl 3-oxoadipate (Substrate)

KRED Enzyme (Specific variant determined by screen)

NADP+ (Cofactor)

Glucose Dehydrogenase (GDH) & Glucose (for cofactor regeneration)
Phosphate Buffer (100 mM, pH 7.0)

Step-by-Step Methodology:

Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.0). Degas
to remove oxygen if the specific enzyme is oxidation-sensitive (rare for KREDs, but good
practice).

Cofactor Mix: Dissolve Glucose (1.5 eq relative to substrate) and NADP+ (1 mM final
concentration) in the buffer. Add GDH (5 U/mL).

Substrate Addition: Dissolve Dimethyl 3-oxoadipate in DMSO (5% v/v final) to assist
solubility, then add to the aqueous buffer. Final substrate concentration should be 10-50 g/L
depending on enzyme tolerance.

Reaction Initiation: Add the KRED enzyme (10—20 mg/L). Incubate at 30°C with orbital
shaking (200 rpm).

Monitoring: Monitor reaction progress via HPLC (C18 column) or GC. The reaction is
complete when the ketone peak disappears (typically 12—24 hours).

Work-up: Acidify slightly to pH 5-6 to quench. Extract 3x with Ethyl Acetate. Dry organic layer
over MgSOa4 and concentrate in vacuo.
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 Validation: Verify structure via H-NMR and optical purity via Chiral GC.

Applications in Drug Development[6]

The utility of Dimethyl 3-hydroxyadipate lies in its ability to be chain-extended. In the synthesis
of Rosuvastatin, the C3-hydroxyl group eventually becomes the C5-hydroxyl of the final statin
heptenoate chain.

Mechanism of Action Relevance: Statins function by mimicking the HMG-CoA intermediate.
The stereochemistry at the hydroxyl positions is non-negotiable; the enzyme HMG-CoA
Reductase requires the specific (3R,5S) configuration (depending on numbering) to bind the
pharmacophore. Using a high-purity (S)-Dimethyl 3-hydroxyadipate starting material ensures
the downstream stereocenters are established correctly.
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Figure 2: Strategic utilization of the intermediate in statin total synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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